1-(isoxazol-3-yl)-N,N-dimethylmethanamine
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Description
“1-(isoxazol-3-yl)-N,N-dimethylmethanamine” is a chemical compound with the empirical formula C5H9ClN2O . It is a solid substance . The SMILES string for this compound is Cl.CC(N)c1ccon1 .
Molecular Structure Analysis
The molecular weight of “1-(isoxazol-3-yl)-N,N-dimethylmethanamine” is 148.59 . The InChI key for this compound is FRLMVSZWXJFDFG-UHFFFAOYSA-N .Chemical Reactions Analysis
Isoxazole derivatives have been synthesized using various methods . One of the methods involves the reaction of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine .Physical And Chemical Properties Analysis
“1-(isoxazol-3-yl)-N,N-dimethylmethanamine” is a solid substance . More detailed physical and chemical properties are not available in the retrieved data.Safety And Hazards
Future Directions
In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Given its significance, it is imperative to develop new eco-friendly synthetic strategies . This highlights the potential application of metal-free synthetic routes for the synthesis of isoxazoles with significant biological interests .
properties
IUPAC Name |
N,N-dimethyl-1-(1,2-oxazol-3-yl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-8(2)5-6-3-4-9-7-6/h3-4H,5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPANEOYBYKUORT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=NOC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(isoxazol-3-yl)-N,N-dimethylmethanamine |
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